2-Amino-4-(t-butylamino)-5-fluoropyrimidine

• Molecular Formula: C8H13FN4
• Molecular Weight: 184.21 g/mol
• IUPAC Name: 4-N-tert-butyl-5-fluoropyrimidine-2,4-diamine
• InChI: InChI=1S/C8H13FN4/c1-8(2,3)13-6-5(9)4-11-7(10)12-6/h4H,1-3H3,(H3,10,11,12,13)
• InChI Key: NYYWZOHCKVLPGO-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)NC1=NC(=NC=C1F)N

Description

2-Amino-4-(t-butylamino)-5-fluoropyrimidine is a useful research compound. Its molecular formula is C8H13FN4 and its molecular weight is 184.21 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To 8 ml of acetic acid were added 1.00 g of 2-benzylamino-4-(t-butylamino)-5-fluoropyrimidine together with 215 mg of 10% palladium on carbon, and the mixture was hydrogenated at 60° C. for ten days. The catalyst was separated by filtration, and the solvent and the like were distilled off under reduced pressure. The procedure of adding 10 ml of ethanol and concentrating under reduced pressure was repeated three times, and the residue was separated by column chromatography (silica gel, 25 g; eluent: chloroform, and then, chloroform:methanol, 200:1), and the corresponding fractions were collected and concentrated under reduced pressure to obtain 360 mg of the title compound as a pale gray solid.